Cas no 1372713-87-5 (4-bromo-2-cyclopentyl-2H-1,2,3-triazole)

• Product Name: 4-bromo-2-cyclopentyl-2H-1,2,3-triazole
• CAS No: 1372713-87-5
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• MDL: MFCD30500272
• CID: 5218284
• PubChem ID: 123928651
• Update Time: 2025-05-20

4-bromo-2-cyclopentyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-bromo-2-cyclopentyl-
• 4-bromo-2-cyclopentyl-2H-1,2,3-triazole

• MDL： MFCD30500272
• Inchi： 1S/C7H10BrN3/c8-7-5-9-11(10-7)6-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： IKEWONYTNWDSND-UHFFFAOYSA-N
• SMILES： N1=CC(Br)=NN1C1CCCC1

Additional information on 4-bromo-2-cyclopentyl-2H-1,2,3-triazole

Comprehensive Overview of 4-bromo-2-cyclopentyl-2H-1,2,3-triazole (CAS No. 1372713-87-5)

The compound 4-bromo-2-cyclopentyl-2H-1,2,3-triazole (CAS No. 1372713-87-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine substituent and a cyclopentyl group attached to a 1,2,3-triazole core, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive compounds.

In recent years, the 1,2,3-triazole scaffold has become a hotspot in medicinal chemistry due to its stability, hydrogen-bonding capacity, and compatibility with click chemistry. The incorporation of a bromine atom at the 4-position enhances the reactivity of this compound, enabling further functionalization through cross-coupling reactions. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular frameworks for targeted biological effects.

The cyclopentyl moiety in 4-bromo-2-cyclopentyl-2H-1,2,3-triazole contributes to lipophilicity, which is crucial for improving membrane permeability in drug candidates. This characteristic is highly relevant to current discussions about bioavailability enhancement and CNS drug design, topics frequently searched in academic and industrial circles. Additionally, the compound’s potential role in catalysis and material science has sparked interest, as triazole derivatives are explored for their electronic properties.

Synthetic accessibility is another key advantage of 4-bromo-2-cyclopentyl-2H-1,2,3-triazole. The compound can be efficiently prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted click chemistry method. This aligns with the industry’s shift toward sustainable and scalable synthetic routes, a topic dominating forums on green chemistry and process optimization.

From a commercial perspective, the demand for triazole-based building blocks like this compound is rising, driven by their utility in high-throughput screening and combinatorial chemistry. Its CAS No. 1372713-87-5 serves as a unique identifier for procurement and regulatory compliance, a detail often searched by procurement specialists and regulatory affairs professionals.

In summary, 4-bromo-2-cyclopentyl-2H-1,2,3-triazole represents a versatile and strategically important compound in modern synthetic chemistry. Its applications span drug discovery, materials science, and catalysis, addressing pressing challenges in molecular design and functional material development. As research continues, this compound is poised to play a pivotal role in advancing innovations across multiple scientific disciplines.